Cas no 54929-09-8 (1-methoxy-4-(2-methylpropoxy)benzene)

• Product Name: 1-methoxy-4-(2-methylpropoxy)benzene
• CAS No: 54929-09-8
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 1592274
• PubChem ID: 143225
• Update Time: 2025-04-21

1-methoxy-4-(2-methylpropoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-4-(2-methylpropoxy)benzene
• Methyl-isobutyl-hydrochinonether
• SureCN3182331
• Benzene, 1-methoxy-4-(2-methylpropoxy)-
• AC1L3MQC
• Hydrochinonmethylisobutylaether
• 1-isobutoxy-4-methoxy-benzene
• Benzene,1-methoxy-4-(2-methylpropoxy)-
• Hydrochinon-methyl-(2-methyl-propyl)-aether
• i-Butyl-methyl-Hydrochinonaether
• 1-Isobutoxy-4-methoxy-benzol
• Methyl-isobutyl-hydrochinonether; SureCN3182331; Benzene, 1-methoxy-4-(2-methylpropoxy)-; AC1L3MQC; Hydrochinonmethylisobutylaether; 1-isobutoxy-4-methoxy-benzene; Benzene,1-methoxy-4-(2-methylpropoxy)-; Hydrochinon-methyl-(2-methyl-propyl)-aether; i-Butyl-methyl-Hydrochinonaether; 1-Isobutoxy-4-methoxy-benzol;
• 54929-09-8
• SCHEMBL3182331
• DTXSID50203443
• 4-Methoxyphenol, 2-methylpropyl ether
• p-methoxyphenyl i-butyl ether
• BFSBRRDYIMUSBW-UHFFFAOYSA-N

• Inchi： 1S/C11H16O2/c1-9(2)8-13-11-6-4-10(12-3)5-7-11/h4-7,9H,8H2,1-3H3
• InChI Key： BFSBRRDYIMUSBW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CC(C)C

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.962
• Boiling Point: 252.4°C at 760 mmHg
• Flash Point: 90.6°C
• Refractive Index: 1.482
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles